Cas no 89433-26-1 (2H-3,1-Benzoxazin-2-one, 4,4-dicyclohexyl-1,4-dihydro-6-hydroxy-)

• Product name: 2H-3,1-Benzoxazin-2-one, 4,4-dicyclohexyl-1,4-dihydro-6-hydroxy-
• CAS No: 89433-26-1
• MF: C₂₀H₂₇NO₃
• MW: 329.43328
• CID: 601074
• PubChem ID: 13260488

2H-3,1-Benzoxazin-2-one, 4,4-dicyclohexyl-1,4-dihydro-6-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 2H-3,1-Benzoxazin-2-one, 4,4-dicyclohexyl-1,4-dihydro-6-hydroxy-
• 4,4-dicyclohexyl-6-hydroxy-1H-3,1-benzoxazin-2-one
• 89433-26-1
• DTXSID20532732
• SCHEMBL10916633
• 4,4-Dicyclohexyl-6-hydroxy-1,4-dihydro-2H-3,1-benzoxazin-2-one

• Inchi： InChI=1S/C20H27NO3/c22-16-11-12-18-17(13-16)20(24-19(23)21-18,14-7-3-1-4-8-14)15-9-5-2-6-10-15/h11-15,22H,1-10H2,(H,21,23)
• InChI Key： ZPSPFQXUBXXNEL-UHFFFAOYSA-N
• SMILES： C1CCC(CC1)C2(C3=C(C=CC(=C3)O)NC(=O)O2)C4CCCCC4

Computed Properties

• Exact Mass: 329.19909372g/mol
• Monoisotopic Mass: 329.19909372g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.6Ų
• XLogP3: 5.3